![molecular formula C10H6BrFN2 B1382379 2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile CAS No. 1227598-56-2](/img/structure/B1382379.png)
2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile
Overview
Description
“2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile” is a chemical compound with the CAS Number: 1227598-56-2. It has a molecular weight of 253.07 g/mol . This compound is also known as BFI-1 and is a small molecule inhibitor that has been widely studied for its potential therapeutic applications.
Molecular Structure Analysis
The InChI code for this compound is1S/C10H6BrFN2/c11-8-3-7-6 (1-2-13)5-14-10 (7)4-9 (8)12/h3-5,14H,1H2
. This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
The compound has a molecular weight of 253.07 g/mol . Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved resources.Scientific Research Applications
Optical and Electroluminescence Properties
- Application in OLEDs: Synthesis of fluorophores based on 2-(1H-indol-3-yl)acetonitrile, including those with bromo-fluoro substitutions, has shown promising applications in organic light-emitting diodes (OLEDs). These fluorophores exhibit high fluorescence quantum yield and good thermal stability, making them excellent candidates for OLED applications. The electroluminescence properties have been demonstrated in non-doped OLED devices, showing significant electroluminescence at specific wavelengths, current efficiency, and external quantum efficiency (Muruganantham et al., 2019).
Synthesis and Conversion Processes
- Conversion to Acetonitriles: Research has shown effective transformation of nitroalkene byproducts into 2-(1H-indol-2-yl)acetonitriles. This transformation is a significant step in synthesizing desired acetonitrile molecules from unwanted byproducts (Aksenov et al., 2021).
Antimicrobial and Antiinflammatory Activities
- Derivatives with Bromoindole: Heterocycles derived from bromoindole, including those with fluoro/chloro substitutions, have been synthesized and studied for their antimicrobial, antiinflammatory, and antiproliferative activities. These compounds exhibit moderate to good antiproliferative activity, suggesting potential applications in medicinal chemistry (Narayana et al., 2009).
Photophysical Studies
- Fluorophores for Optical Applications: New fluorophores based on 2-(1H-indol-3-yl)acetonitrile have been designed and synthesized. These compounds, incorporated with various aromatic hydrocarbons, exhibit notable optical, electrochemical, thermal, and morphological properties. They demonstrate potential for use in advanced optical applications and as fluorescent probes due to their high fluorescence quantum yields and solvent sensitivity in fluorescence emission (Muruganantham et al., 2017).
Crystallographic Analysis
- Structural Analysis: Studies involving compounds like 2-(4-Bromo-1H-indol-3-yl)acetonitrile have contributed to the understanding of crystal structures and molecular interactions. Such analysis is crucial for the development of new materials and compounds with specific physical and chemical properties (Mao et al., 2012).
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are often used as biologically active compounds for the treatment of various disorders .
Mode of Action
Indole derivatives are known to interact with multiple receptors, which can lead to various biological effects .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways, contributing to their diverse biological activities .
Result of Action
Indole derivatives are known to exhibit various biologically vital properties, including anti-inflammatory, anticancer, antimicrobial, and antiviral activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of indole derivatives .
Properties
IUPAC Name |
2-(5-bromo-6-fluoro-1H-indol-3-yl)acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrFN2/c11-8-3-7-6(1-2-13)5-14-10(7)4-9(8)12/h3-5,14H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKEVQYHEBYZOCX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Br)F)NC=C2CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1227598-56-2 | |
Record name | 2-(5-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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